Cas no 105826-30-0 (Phenyl 3-fluoro-4-methylbenzoate)
105826-30-0 structure
Product Name:Phenyl 3-fluoro-4-methylbenzoate
CAS No:105826-30-0
MF:C14H11FO2
MW:230.234347581863
CID:1165965
PubChem ID:71333859
Update Time:2025-04-20
Phenyl 3-fluoro-4-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Phenyl 3-fluoro-4-methylbenzoate
- 105826-30-0
- DTXSID30762048
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- Inchi: 1S/C14H11FO2/c1-10-7-8-11(9-13(10)15)14(16)17-12-5-3-2-4-6-12/h2-9H,1H3
- InChI Key: RRIPANAMRRWHLM-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)OC2C=CC=CC=2)C=CC=1C
Computed Properties
- Exact Mass: 230.07430775g/mol
- Monoisotopic Mass: 230.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.35330
Phenyl 3-fluoro-4-methylbenzoate Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
105826-30-0 (Phenyl 3-fluoro-4-methylbenzoate) Related Products
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